Cas no 681484-59-3 (4-(TRIFLUOROMETHOXY)CINNAMIC ALDEHYDE)

• Product Name: 4-(TRIFLUOROMETHOXY)CINNAMIC ALDEHYDE
• CAS No: 681484-59-3
• MF: C₁₀H₇F₃O₂
• MW: 216.156593561172
• CID: 969174
• PubChem ID: 10751191
• Update Time: 2025-06-08

4-(TRIFLUOROMETHOXY)CINNAMIC ALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 4-(TRIFLUOROMETHOXY)CINNAMIC ALDEHYDE
• (2E)-3-[4-(Trifluoromethoxy)phenyl]acrylaldehyde
• EN300-637373
• (2E)-3-[4-(TRIFLUOROMETHOXY)PHENYL]PROP-2-ENAL
• MFCD07782065
• AKOS015890096
• Z2312385391
• 3-(4-(Trifluoromethoxy)phenyl)acrylaldehyde
• (E)-3-(4-(Trifluoromethoxy)phenyl)acrylaldehyde
• AC-9776
• (E)-3-[4-(trifluoromethoxy)phenyl]prop-2-enal
• 681484-59-3
• 4-Methylphenylsulfonylaminohexanoicacid
• Trans-4-(trifluoromethoxy)cinnamaldehyde
• 183800-94-4
• G55465

• Inchi： 1S/C10H7F3O2/c11-10(12,13)15-9-5-3-8(4-6-9)2-1-7-14/h1-7H/b2-1+
• InChI Key： GGNLWQJCNHVNJG-OWOJBTEDSA-N
• SMILES： FC(OC1C=CC(/C=C/C=O)=CC=1)(F)F

Computed Properties

• Exact Mass: 216.03981395g/mol
• Monoisotopic Mass: 216.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-(TRIFLUOROMETHOXY)CINNAMIC ALDEHYDE

Introduction to 4-(TRIFLUOROMETHOXY)CINNAMIC ALDEHYDE (CAS No. 681484-59-3)

4-(TRIFLUOROMETHOXY)CINNAMIC ALDEHYDE, identified by its Chemical Abstracts Service (CAS) number 681484-59-3, is a fluorinated aromatic aldehyde that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound, characterized by its trifluoromethoxy and cinnamaldehyde-like structural motifs, exhibits unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents. The introduction of fluorine atoms into the aromatic ring system imparts enhanced metabolic stability, lipophilicity, and binding affinity, which are critical factors in drug design. In recent years, the growing interest in fluorinated compounds has been driven by their ability to modulate biological activity and improve pharmacokinetic profiles, making 4-(TRIFLUOROMETHOXY)CINNAMIC ALDEHYDE a compound of considerable interest for medicinal chemists.

The structural framework of 4-(TRIFLUOROMETHOXY)CINNAMIC ALDEHYDE consists of a cinnamic acid derivative with a trifluoromethoxy substituent at the para position relative to the aldehyde group. This arrangement creates a molecule with potential applications in the synthesis of small-molecule inhibitors, ligands for enzyme targeting, and probes for biochemical studies. The trifluoromethoxy group, in particular, is known for its ability to enhance binding interactions with biological targets due to its electron-withdrawing effects and steric bulk. These properties have been leveraged in the design of drugs that require precise targeting and sustained activity.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 4-(TRIFLUOROMETHOXY)CINNAMIC ALDEHYDE, facilitating its use in industrial applications. For instance, catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to introduce the trifluoromethoxy group with high selectivity and yield. These improvements in synthetic chemistry have not only reduced costs but also opened up new avenues for exploring derivatives of this compound. The ability to modify the core structure while retaining its key pharmacophoric features allows for the development of a diverse library of compounds with tailored biological activities.

In the realm of pharmaceutical research, 4-(TRIFLUOROMETHOXY)CINNAMIC ALDEHYDE has been investigated as a precursor for various bioactive molecules. Its aldehyde functionality provides a reactive site for further derivatization, enabling the formation of amides, imines, and other heterocyclic structures that are prevalent in drug molecules. For example, studies have demonstrated its utility in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The trifluoromethoxy group enhances the lipophilicity of these derivatives, improving their membrane permeability and oral bioavailability—a crucial factor in drug development.

The compound's potential extends beyond oncology; it has also been explored in antimicrobial and anti-inflammatory research. Researchers have utilized 4-(TRIFLUOROMETHOXY)CINNAMIC ALDEHYDE to develop novel agents that disrupt bacterial cell wall synthesis or inhibit inflammatory pathways. The fluorine atoms' influence on electronic properties has been shown to modulate interactions with biological targets, leading to more potent and selective inhibition. This underscores the importance of fluorinated compounds in modern drug discovery and underscores why 4-(TRIFLUOROMETHOXY)CINNAMIC ALDEHYDE remains a subject of intense study.

Moreover, computational chemistry has played a pivotal role in understanding the behavior of 4-(TRIFLUOROMETHOXY)CINNAMIC ALDEHYDE at both molecular and cellular levels. Molecular docking studies have revealed how this compound interacts with enzymes such as kinases and cytochrome P450 enzymes, providing insights into its mechanism of action. These computational approaches complement experimental work by predicting binding affinities and identifying key residues involved in drug-receptor interactions. Such data is invaluable for optimizing lead compounds into viable drug candidates.

The synthesis and application of 4-(TRIFLUOROMETHOXY)CINNAMIC ALDEHYDE also highlight the broader impact of fluorine chemistry on medicinal science. Fluorine's unique properties—such as its ability to influence metabolic pathways and improve pharmacokinetics—have led to numerous successful drugs on the market today. As synthetic techniques continue to evolve, researchers are finding innovative ways to incorporate fluorine into molecular frameworks, ensuring that compounds like 4-(TRIFLUOROMETHOXY)CINNAMIC ALDEHYDE remain at the forefront of therapeutic innovation.

In conclusion,4-(TRIFLUOROMETHOXY)CINNAMIC ALDEHYDE (CAS No. 681484-59-3) represents a promising scaffold for developing next-generation pharmaceuticals. Its structural features offer advantages such as enhanced metabolic stability and improved binding affinity, making it an attractive intermediate for medicinal chemists. With ongoing research uncovering new synthetic routes and applications, this compound is poised to play an increasingly significant role in drug discovery efforts worldwide.